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Compound of Interest

Compound Name: 2-(4-tert-Butylphenyl)ethanol

Cat. No.: B1581585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and likely experimental methodologies used to determine the hazard profile of 2-
(4-tert-butylphenyl)ethanol (CAS No. 5406-86-0). The information is intended to support

researchers, scientists, and drug development professionals in the safe use and management

of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(4-tert-butylphenyl)ethanol is
presented in Table 1. This data is essential for understanding the compound's behavior under

various experimental conditions.

Table 1: Physical and Chemical Properties of 2-(4-tert-butylphenyl)ethanol
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Property Value Reference(s)

Molecular Formula C12H18O [1][2][3]

Molecular Weight 178.27 g/mol [1][2]

Appearance
White or clear colorless fused

solid or liquid as melt
[4]

Melting Point 29.0-35.0 °C [4]

Boiling Point 150-160 °C @ 15 Torr [1]

Flash Point 109.0 ± 3.7 °C [1]

Density 1.0 ± 0.1 g/cm³ [1]

Water Solubility Insoluble [1]

Purity ≥95.0% (GC) [4]

Hazard Identification and Classification
2-(4-tert-butylphenyl)ethanol is classified as a hazardous substance with several identified

risks to human health and the environment.[2] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the framework for its hazard communication.

Table 2: GHS Hazard Classification for 2-(4-tert-butylphenyl)ethanol
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Hazard Class Hazard Statement GHS Pictogram Reference(s)

Serious Eye

Damage/Eye Irritation

H318: Causes serious

eye damage.
Danger [2][3]

Reproductive Toxicity

H361: Suspected of

damaging fertility or

the unborn child.

Health Hazard [2][3]

Specific Target Organ

Toxicity (Repeated

Exposure)

H373: May cause

damage to organs

through prolonged or

repeated exposure.

Health Hazard [2][3]

Hazardous to the

Aquatic Environment

(Chronic)

H411: Toxic to aquatic

life with long lasting

effects.

Environment [2][3]

Handling Precautions and Safety Measures
Adherence to strict safety protocols is mandatory when handling 2-(4-tert-
butylphenyl)ethanol. The following precautions are based on its hazard profile.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Wear protective gloves and a lab coat.[3]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.[5]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Ensure eyewash stations and safety showers are readily accessible.[6]

Safe Handling and Storage
Avoid contact with skin and eyes.[1][5]
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Do not breathe dust or vapors.[1][3]

Keep container tightly closed.[1]

Store in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

Experimental Protocols for Hazard Determination
The hazard classifications of 2-(4-tert-butylphenyl)ethanol are determined through

standardized experimental protocols, such as those developed by the Organisation for

Economic Co-operation and Development (OECD). While specific study reports for this

compound are not publicly available, the following sections describe the likely methodologies

used.

Serious Eye Damage/Eye Irritation
The determination of "Causes serious eye damage" (H318) is typically based on in vivo or in

vitro tests.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This in vivo test involves applying

the test substance to the eye of an animal (typically a rabbit) and observing for effects on the

cornea, iris, and conjunctiva.[1] The severity and reversibility of the lesions are scored over

time to determine the level of irritation or damage.

A tiered testing strategy is often employed to minimize animal testing. This may involve in vitro

methods as a first step:

OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) Test

Method for Identifying Chemicals Not Requiring Classification and Labelling for Eye Irritation

or Serious Eye Damage: This in vitro method uses a three-dimensional human corneal

epithelium model to assess cytotoxicity as an endpoint for eye irritation.

Reproductive Toxicity
The classification "Suspected of damaging fertility or the unborn child" (H361) is based on

studies that assess the potential effects of the substance on reproductive function and
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development.

OECD Test Guideline 421: Reproduction/Developmental Toxicity Screening Test: This

guideline describes a screening study where the test substance is administered to male and

female rodents before, during, and after mating.[6][7] The study evaluates effects on mating

behavior, fertility, pregnancy, and offspring viability and growth.[6][7]

OECD Test Guideline 443: Extended One-Generation Reproductive Toxicity Study: This is a

more comprehensive study that provides a detailed evaluation of reproductive and

developmental effects, including systemic toxicity in pregnant and lactating females and their

offspring.[8] It assesses a wider range of endpoints, including developmental neurotoxicity

and immunotoxicity.[8]

Aquatic Toxicity
The classification "Toxic to aquatic life with long lasting effects" (H411) is determined by

assessing the substance's effects on various aquatic organisms.

OECD Test Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This

test evaluates the effects of the chemical on the growth of freshwater algae.

OECD Test Guideline 202: Daphnia sp. Acute Immobilisation Test: This test assesses the

acute toxicity of the substance to daphnids (water fleas).

OECD Test Guideline 203: Fish, Acute Toxicity Test: This test determines the concentration

of the chemical that is lethal to fish over a short period.

Given that 2-(4-tert-butylphenyl)ethanol is poorly soluble in water, specific guidance for

testing "difficult substances" would be followed, as outlined in OECD Guidance Document 23.

[9][10] This involves methods to ensure a stable and measurable concentration of the test

substance in the aqueous phase.[10]

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a general workflow for handling a chemical substance based

on the information provided in its Safety Data Sheet (SDS). This logical process ensures that
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all necessary safety precautions are considered before and during the handling of hazardous

materials like 2-(4-tert-butylphenyl)ethanol.

Pre-Handling Assessment

Handling and Experimental Work

Post-Handling Procedures

Obtain and Review
Safety Data Sheet (SDS)

Identify Hazards
(Physical, Health, Environmental)

Determine Required
Personal Protective Equipment (PPE)

Assess Engineering Controls
(Fume Hood, Ventilation)

Review Emergency Procedures
(Spill, Exposure)

Don Appropriate PPE

Prepare Work Area
(Ensure clear, clean, and safe)

Handle Chemical According to Protocol

Decontaminate Work Area and Equipment

Dispose of Waste
(Following regulations)

Doff and Dispose/Clean PPE

Document Experiment and Observations
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Click to download full resolution via product page

Figure 1: General workflow for safe chemical handling.

Conclusion
2-(4-tert-butylphenyl)ethanol is a valuable compound for research and development, but it

possesses significant health and environmental hazards. A thorough understanding of its safety

data and the implementation of stringent handling precautions are paramount for the protection

of laboratory personnel and the environment. This technical guide provides a foundation for the

safe use of this chemical by outlining its properties, hazards, and the likely experimental basis

for these classifications. Researchers must always consult the most up-to-date Safety Data

Sheet before use and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581585#2-4-tert-butylphenyl-ethanol-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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